Polymerized ionic liquid block copolymers for electrochemical energy
Journal of Materials Chemistry A Pub Date: 2015-10-02 DOI: 10.1039/C5TA07170D
Abstract
Polymerized ionic liquid (PIL) block copolymers are an emerging class of polymers that synergistically combine the benefits of both ionic liquids (ILs) and block copolymers into one, where the former possesses a unique set of physiochemical properties and the latter self assembles into a range of nanostructures. The potential to synthesize a vast array of new block copolymers is almost limitless with numerous IL cations and anions available. In this paper, we highlight the very recent work on PIL block copolymers, specifically, synthesis and unique solid-state properties for electrochemical energy.
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